Cas no 2137510-57-5 (4-Amino-2,7-diazaspiro[4.5]decan-3-one)

• Product Name: 4-Amino-2,7-diazaspiro[4.5]decan-3-one
• CAS No: 2137510-57-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6246012
• PubChem ID: 165468812
• Update Time: 2025-05-20

4-Amino-2,7-diazaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,7-diazaspiro[4.5]decan-3-one
• 2137510-57-5
• EN300-784924
• 4-Amino-2,7-diazaspiro[4.5]decan-3-one

• Inchi： 1S/C8H15N3O/c9-6-7(12)11-5-8(6)2-1-3-10-4-8/h6,10H,1-5,9H2,(H,11,12)
• InChI Key： MCJPWVMHPPDESS-UHFFFAOYSA-N
• SMILES： O=C1C(C2(CNCCC2)CN1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-Amino-2,7-diazaspiro[4.5]decan-3-one

4-Amino-2,7-Diazaspiro[4.5]Decan-3-One: A Comprehensive Overview

4-Amino-2,7-diazaspiro[4.5]decan-3-one, also known by its CAS number 2137510-57-5, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the spirocyclic class of molecules, characterized by the presence of two rings joined by a single atom. The structure of 4-amino-2,7-diazaspiro[4.5]decan-3-one includes a spiro ring system with two nitrogen atoms at positions 2 and 7, along with an amino group at position 4 and a ketone group at position 3. These structural features make it a versatile molecule with intriguing chemical properties.

The synthesis of 4-amino-2,7-diazaspiro[4.5]decan-3-one involves a series of well-defined organic reactions. Recent studies have highlighted the use of spirocyclic compounds in drug design due to their ability to mimic complex biological structures. The presence of the amino group in this compound provides additional functional versatility, enabling it to participate in various biochemical reactions. Researchers have explored its potential as a building block for constructing more complex molecules with therapeutic applications.

In terms of applications, 4-amino-2,7-diazaspiro[4.5]decan-3-one has shown promise in the field of medicinal chemistry. Its spirocyclic structure allows for efficient drug delivery and enhanced bioavailability when incorporated into drug candidates. Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound with various biological targets, further underscoring its potential in pharmacological research.

The chemical stability of 4-amino-2,7-diazaspiro[4.5]decan-3-one is another key aspect that makes it attractive for industrial applications. Studies have demonstrated that this compound exhibits remarkable stability under a wide range of conditions, making it suitable for use in harsh chemical environments. Its ability to withstand thermal and oxidative stress has been validated through extensive testing, which adds to its desirability as a raw material in chemical synthesis.

The latest research on 4-amino-2,7-diazaspiro[4.5]decan-3-one has focused on its role in catalytic processes. Scientists have discovered that this compound can act as an effective catalyst in certain organic transformations, significantly improving reaction yields and selectivity. This discovery opens new avenues for its application in green chemistry and sustainable chemical manufacturing.

In conclusion, 4-amino-2,7-diazaspiro[4.5]decan-3-one, CAS No: 2137510-57-5, is a multifaceted compound with a wide range of potential uses across various industries. Its unique structural features and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications for this compound, its significance in the field of organic chemistry is expected to grow further.